Cas no 1942-52-5 (2-(Diethylamino)ethanethiol Hydrochloride)

• Product Name: 2-(Diethylamino)ethanethiol Hydrochloride
• CAS No: 1942-52-5
• MF: C₆H₁₆ClNS
• MW: 169.71593952179
• MDL: MFCD00012634
• CID: 193484
• PubChem ID: 24894110
• Update Time: 2025-05-22

2-(Diethylamino)ethanethiol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-(diethylamino)-, hydrochloride (1:1)
• 2-(Diethylamino)ethanethiol Hydrochloride
• 2-Diethylaminoethanethiol hydrochloride
• 2-(3-METHYL-2-BENZOTHIAZIDINYLIDENE)-1-METHYLSULFONYL-1-PHENYLSULFONYL-HYDRAZINE
• 2-(diethylamino)-ethanethiohydrochloride
• 2-(N,N-diethylamino)ethanethiol hydrochlor
• 2-Diethylaminoethanthiol Hydrochloride
• 2-diethylaminoethylmercaptan hydrochloride
• B-DIETHYLAMINOETHYL MERCAPTAN
• Diethyl Amino Ethane Thiol Hcl
• diethylaminoethanethiolhydrochloride
• N,N-2-(diethylamino)ethanethiol hydrochloride
• usafe-4
• diethylaminomethanethiol:hydrochloride
• diethyl-2-mercaptoethylammonium chloride
• 2-DIETHYLAMINOETHYL MERCAPTAN HYDROCHLORIDE
• N-(2-Mercaptoethyl)diethylamine hydrochloride
• A813712
• Ethanethiol, 2-(diethylamino)-, hydrochloride (1:1)
• (Diethylamino)ethanethiol hydrochloride
• 2-(Diethylamino)ethanethiol hydrochloride (1:1)
• 2-diethylaminoethanethiol hydrochloric acid salt
• 2-(diethylamino)ethane-1-thiol hydrochloride
• 2-Diethylamino ethanethiol HCL
• 185463-71-2
• N,N-Diethyl-ss-mercaptoethylamine hydrochloride
• D89920
• USAF E-4
• 2-Diethylaminoethanethiol hydrochloride, 95%
• FT-0612168
• TC4JV8V2VN
• DTXSID8062078
• AS-65266
• SCHEMBL897200
• AC-19101
• QAXLTZBBDSDRPW-UHFFFAOYSA-N
• AI3-26086
• 2-(diethylamino)ethanethiol;hydrochloride
• 1942-52-5
• EINECS 217-731-8
• W-107706
• AKOS015894750
• ETHANETHIOL, 2-(DIETHYLAMINO)-, HYDROCHLORIDE
• ETHANETHIOL, 2-(DIETHYLAMINO)- HYDROCHLORIDE
• Ethanethiol, 2-(diethylamino)-, hydrochloride (1:1); Ethanethiol, 2-(diethylamino)-, hydrochloride (6CI,8CI,9CI); (Diethylamino)ethanethiol hydrochloride; 2-(Diethylamino)ethanethiol hydrochloride; 2-(Diethylamino)ethylmercaptan hydrochloride; N,N-Diethyl

• MDL： MFCD00012634
• Inchi： 1S/C6H15NS.ClH/c1-3-7(4-2)5-6-8;/h8H,3-6H2,1-2H3;1H
• InChI Key： QAXLTZBBDSDRPW-UHFFFAOYSA-N
• SMILES： Cl.SCCN(CC)CC

Computed Properties

• Exact Mass: 169.06900
• Monoisotopic Mass: 169.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 4.4

Experimental Properties

• Color/Form: White or light beige crystalline powder with foul smell
• Density: 0.999 (estimate)
• Melting Point: 170-175 °C (lit.)
• Refractive Index: 1.6100 (estimate)
• PSA: 42.04000
• LogP: 2.06000
• Solubility: Dissolve with water

2-(Diethylamino)ethanethiol Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：13
• RTECS：KJ0700000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Diethylamino)ethanethiol Hydrochloride

2-(Diethylamino)ethanethiol Hydrochloride: A Comprehensive Overview

2-(Diethylamino)ethanethiol Hydrochloride, also known by its CAS number 1942-52-5, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C₈H₁₈NOS·HCl, has been extensively studied for its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and agriculture. Recent advancements in research have further highlighted its versatility and importance in modern chemistry.

The structure of 2-(Diethylamino)ethanethiol Hydrochloride consists of a central ethane backbone with a diethylamino group attached to one carbon and a thiol group on the adjacent carbon. This arrangement imparts the compound with both nucleophilic and basic properties, making it highly reactive in various chemical reactions. The hydrochloride salt form ensures stability and solubility in aqueous solutions, which is advantageous for many practical applications.

One of the most notable applications of 2-(Diethylamino)ethanethiol Hydrochloride is in the synthesis of advanced materials. Recent studies have demonstrated its role as a precursor in the formation of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and surface area, making them ideal for gas storage, catalysis, and sensing applications. The ability of C₈H₁₈NOS·HCl to coordinate with metal ions has been exploited to create highly efficient catalysts for organic transformations, such as cross-coupling reactions.

In the pharmaceutical industry, 2-(Diethylamino)ethanethiol Hydrochloride has been investigated for its potential as a drug delivery agent. Its thiol group can be functionalized to target specific receptors or cells, enabling the development of targeted drug delivery systems. Recent research has focused on its use in creating biocompatible polymers that can encapsulate drugs and release them in a controlled manner. This approach has shown promise in improving therapeutic efficacy while reducing side effects.

The synthesis of C₈H₁₈NOS·HCl involves a multi-step process that begins with the reaction of diethylamine with an appropriate thiol derivative. Recent advancements in catalytic methods have optimized this synthesis, reducing reaction times and improving yields. The use of microwave-assisted synthesis has emerged as a novel technique, enabling faster formation of the compound under mild conditions.

In terms of safety considerations, 2-(Diethylamino)ethanethiol Hydrochloride should be handled with care due to its reactivity with certain chemicals and biological systems. Proper storage conditions include keeping it away from moisture and oxidizing agents to prevent degradation. Despite these precautions, the compound's benefits far outweigh its handling challenges when used appropriately.

Looking ahead, the potential applications of C₈H₁₈NOS·HCl are vast and continue to expand with ongoing research. Its role in green chemistry initiatives is particularly promising, as it can be used to develop environmentally friendly materials and processes. Future studies are expected to focus on enhancing its functionality through functionalization and exploring its compatibility with emerging technologies such as nanotechnology.

In conclusion, 2-(Diethylamino)ethanethiol Hydrochloride (CAS No: 1942-52-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry, driving innovation and contributing to advancements in science and industry.